Methyl 3-amino-6-(4-(methylsulfonyl)phenyl)pyrazine-2-carboxylate
Cat. No. B1393188
M. Wt: 307.33 g/mol
InChI Key: KLJOKZQCUUQBGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08841308B2
Procedure details
A mixture of methyl 3-amino-6-(4-(methylsulfonyl)phenyl)pyrazine-2-carboxylate (3.50 g, 11.39 mmol) and LiOH (1.364 g, 56.95 mmol) was dissolved in Methanol (14 mL) and water (14 ml) and allowed to heat at 90° C. for 2 hours. The reaction mixture was allowed to cool and neutralized with 1M HCl. The resultant precipitate was collected by filtration to afford the pure product as a yellow solid (3.32 g, 99% Yield). MS (ES+) 293
Quantity
3.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:3]([C:18]([O:20]C)=[O:19])=[N:4][C:5]([C:8]2[CH:13]=[CH:12][C:11]([S:14]([CH3:17])(=[O:16])=[O:15])=[CH:10][CH:9]=2)=[CH:6][N:7]=1.[Li+].[OH-].O.Cl>CO>[NH2:1][C:2]1[C:3]([C:18]([OH:20])=[O:19])=[N:4][C:5]([C:8]2[CH:13]=[CH:12][C:11]([S:14]([CH3:17])(=[O:16])=[O:15])=[CH:10][CH:9]=2)=[CH:6][N:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
3.5 g
|
|
Type
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reactant
|
|
Smiles
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NC=1C(=NC(=CN1)C1=CC=C(C=C1)S(=O)(=O)C)C(=O)OC
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Name
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|
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Quantity
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1.364 g
|
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Type
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reactant
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Smiles
|
[Li+].[OH-]
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Step Two
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Name
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|
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Quantity
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14 mL
|
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Type
|
reactant
|
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Smiles
|
O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
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Cl
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Step Four
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Name
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|
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Quantity
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14 mL
|
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Type
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solvent
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool
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FILTRATION
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Type
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FILTRATION
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|
Details
|
The resultant precipitate was collected by filtration
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
NC=1C(=NC(=CN1)C1=CC=C(C=C1)S(=O)(=O)C)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.32 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
